Cas no 898777-03-2 (Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate)

Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate structure
898777-03-2 structure
Product Name:Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate
CAS No:898777-03-2
MF:C13H15BrO3
MW:299.160403490067
CID:870811
PubChem ID:24727485
Update Time:2025-04-19

Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutanoate
    • ETHYL 4-(3-BROMO-5-METHYLPHENYL)-4-OXOBUTYRATE
    • MFCD02261300
    • ETHYL4-(3-BROMO-5-METHYLPHENYL)-4-OXOBUTYRATE
    • DTXSID50645703
    • AKOS016022943
    • 898777-03-2
    • Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate
    • MDL： MFCD02261300
    • Inchi： 1S/C13H15BrO3/c1-3-17-13(16)5-4-12(15)10-6-9(2)7-11(14)8-10/h6-8H,3-5H2,1-2H3
    • InChI Key： BEDZDOIZVZHGCR-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C)C=C(C=1)C(CCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 298.02000
  • Monoisotopic Mass: 298.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 3.28350

Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
207916-1g
Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate
 898777-03-2 97%
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 ￡352.00 2022-03-01
Fluorochem
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Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate
 898777-03-2 97%
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Fluorochem
207916-5g
Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate
 898777-03-2 97%
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 ￡1447.00 2022-03-01
TRC
E083670-250mg
Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate
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 $ 365.00 2022-06-05
TRC
E083670-500mg
Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate
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500mg
 $ 605.00 2022-06-05
A2B Chem LLC
AH91974-1g
Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate
 898777-03-2 97%
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 $435.00 2024-04-19
A2B Chem LLC
AH91974-2g
Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate
 898777-03-2 97%
2g
 $725.00 2024-04-19
A2B Chem LLC
AH91974-5g
Ethyl 4-(3-bromo-5-methylphenyl)-4-oxobutyrate
 898777-03-2 97%
5g
 $1650.00 2024-04-19

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